2-((1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 2-[1-(4-fluorophenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C24H23FN6OS/c1-17-21-15-26-31(20-9-7-18(25)8-10-20)23(21)24(28-27-17)33-16-22(32)30-13-11-29(12-14-30)19-5-3-2-4-6-19/h2-10,15H,11-14,16H2,1H3
• InChI Key: WQVXZNPTFDNJLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NN(C2=C(N=N1)SCC(=O)N3CCN(CC3)C4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C24H23FN6OS
• Molecular Weight: 462.5 g/mol

Description

2-((1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H23FN6OS and its molecular weight is 462.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Versatile Synthesis Methods : Research has led to the development of new reactions and synthesis methods, particularly focusing on pyrazolopyridines and other pyrido-fused systems. A study highlighted a versatile three-component coupling for synthesizing pyrazolo[3,4-b]pyridines from ketones, aldehydes, and 3-aminopyrazole, demonstrating its utility in preparing combinatorial libraries and scaffold decoration in a single step (Almansa et al., 2008).

Biological Activities

• Antiviral Properties : A compound structurally related to the mentioned chemical demonstrated antiviral activities, specifically against HSV1 and HAV-MBB. The study indicated potential uses in developing antiviral agents, focusing on the synthesis and reactions of related pyrazolopyridine derivatives (Attaby et al., 2006).

• Anticancer and Antiangiogenic Activities : Pyridazinones, bearing structural similarities, have been explored for their anticancer and antiangiogenic properties. Research into new 4-chloro-2-(3-chloro-4-fluorophenyl)-5-(aliphatic/cyclic saturated amino)pyridazin-3(2H)-one derivatives showed promising results against various cancer cell lines, highlighting the compound's potential in cancer treatment (Kamble et al., 2015).

Antimicrobial Activity

• Antimicrobial Effects : Studies on novel Schiff bases using related chemical structures demonstrated significant antimicrobial activity. This suggests potential applications in developing new antimicrobial agents, highlighting the importance of the compound's core structure in such activities (Puthran et al., 2019).